2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one

• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C16H12ClNO3/c1-2-20-14-8-7-10(9-12(14)17)15-18-13-6-4-3-5-11(13)16(19)21-15/h3-9H,2H2,1H3
• InChI Key: YJHFCKHAYCFVGH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=NC3=CC=CC=C3C(=O)O2)Cl

Description

2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CEBO, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of CEBO is not fully understood, but it is believed to involve the inhibition of several signaling pathways involved in inflammation and cancer growth. CEBO has been shown to inhibit the expression of several pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. Additionally, CEBO has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer growth.
Biochemical and Physiological Effects:
CEBO has been found to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect cells from oxidative damage. Additionally, CEBO has been found to have anti-inflammatory properties, which may help to reduce inflammation in the body. CEBO has also been shown to have anticancer properties, which may help to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

CEBO has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, CEBO has been extensively studied, and its biological activities are well-characterized. However, there are also some limitations to the use of CEBO in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects. Additionally, CEBO has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several future directions for research on CEBO. One area of interest is the development of novel derivatives of CEBO with improved biological activities. Additionally, further studies are needed to fully understand the mechanism of action of CEBO and its potential applications in the treatment of various diseases. Finally, more studies are needed to evaluate the safety and toxicity of CEBO, particularly in vivo.

Synthesis Methods

The synthesis of CEBO involves the reaction of 2-aminophenol with ethyl chloroacetate to form 2-ethoxyphenyl-2-imidazoline. This intermediate is then reacted with 4-chlorobenzoyl chloride to form CEBO. The synthesis of CEBO is a multistep process that requires careful attention to detail to ensure high yields and purity.

Scientific Research Applications

CEBO has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. CEBO has also been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. Additionally, CEBO has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.